Cas no 1804645-38-2 (2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1804645-38-2
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4832609
• Update Time: 2025-10-29

2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5F3INO3/c1-15-6-2-5(16-8(9,10)11)4(3-14)7(12)13-6/h2-3H,1H3
• InChI Key： FPJRFQXQHUUIJR-UHFFFAOYSA-N
• SMILES： IC1=C(C=O)C(=CC(=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.5
• Topological Polar Surface Area: 48.4

Additional information on 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804645-38-2)

The compound 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by the CAS registry number 1804645-38-2, is a highly specialized organic molecule with significant applications in modern chemical research and synthesis. This compound is notable for its complex structure, which includes a pyridine ring substituted with an iodo group at position 2, a methoxy group at position 6, a trifluoromethoxy group at position 4, and a carboxaldehyde group at position 3. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The synthesis of this compound typically involves multi-step reactions, often utilizing advanced methodologies such as nucleophilic substitution, oxidation, and coupling reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce reaction time. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the trifluoromethoxy group, which is critical for the compound's reactivity and stability.

One of the most intriguing aspects of 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is its role in medicinal chemistry. The compound has been employed as a key intermediate in the development of novel drug candidates targeting various diseases, including cancer and inflammatory disorders. The presence of the iodo group allows for further functionalization through iodination reactions, enabling the creation of diverse bioactive derivatives.

Recent research has also highlighted the importance of this compound in materials science. Its unique electronic properties, derived from the trifluoromethoxy and methoxy groups, make it a promising candidate for use in organic electronics and optoelectronic devices. For example, studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical conductivity and thermal stability.

In terms of analytical characterization, 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde has been extensively studied using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into its molecular structure and stereochemistry, which are crucial for understanding its reactivity and potential applications.

The environmental impact of this compound has also been a topic of interest in recent years. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its potential risks to ecosystems. Initial findings suggest that while the compound exhibits moderate biodegradability under specific conditions, further studies are needed to fully understand its environmental fate.

In conclusion, 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804645-38-2) is a versatile and intriguing molecule with wide-ranging applications in chemistry and materials science. Its complex structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with enhanced properties. As ongoing studies continue to uncover new insights into its synthesis, reactivity, and applications, this compound is poised to play an even more significant role in advancing scientific innovation.